Cas no 40877-19-8 (4-Chloro-1-(4-methoxyphenyl)butan-1-one)

• Product Name: 4-Chloro-1-(4-methoxyphenyl)butan-1-one
• CAS No: 40877-19-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD00018995
• CID: 55313
• PubChem ID: 96414
• Update Time: 2025-10-22

4-Chloro-1-(4-methoxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-methoxybutyrophenone
• 4-Chloro-1-(4-methoxyphenyl)-1-butanone
• gamma-Chloro-4-methoxybutyrophenone
• Chloropmethoxybutyrophenone
• 3-Chloropropyl 4-methoxyphenyl ketone
• 4-chloro-1-(4-methoxyphenyl)butan-1-one
• 4-chloro-1-(4-methoxyphenyl)-butan-1-one
• SCHEMBL319315
• NS-02416
• NSC 73121
• 40877-19-8
• NSC-73121
• CS-0317865
• NSC73121
• FT-0618104
• NGBTWDPPZFGUAY-UHFFFAOYSA-N
• AKOS000346091
• 4-Chloro-4'-Methoxy Butyrophenone
• DTXSID50193855
• E78174
• NCIOpen2_003784
• MFCD00018995
• 4-chloro-1-(4-methoxy-phenyl)-butan-1-one
• A825330
• NS00030866
• EINECS 255-125-5
• 1-Butanone, 4-chloro-1-(4-methoxyphenyl)-
• 75J6G927RQ
• DB-049677
• 4-Chloro-1-(4-methoxyphenyl)butan-1-one

• MDL： MFCD00018995
• Inchi： 1S/C11H13ClO2/c1-14-10-6-4-9(5-7-10)11(13)3-2-8-12/h4-7H,2-3,8H2,1H3
• InChI Key： NGBTWDPPZFGUAY-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)OC)=O
• BRN： 880054

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: solid
• Density: 1.1437 (rough estimate)
• Melting Point: 32-35 °C(lit.)
• Boiling Point: 159-163°C 2mm
• Flash Point: 159-163°C/2mm
• Refractive Index: 1.4580 (estimate)
• PSA: 26.30000
• LogP: 2.89690
• Solubility: Not determined

4-Chloro-1-(4-methoxyphenyl)butan-1-one Security Information

• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Chloro-1-(4-methoxyphenyl)butan-1-one

Recent Advances in the Study of 4-Chloro-1-(4-methoxyphenyl)butan-1-one (CAS: 40877-19-8)

4-Chloro-1-(4-methoxyphenyl)butan-1-one (CAS: 40877-19-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of various pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-Chloro-1-(4-methoxyphenyl)butan-1-one is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the development of selective COX-2 inhibitors. The researchers utilized a multi-step synthetic pathway, with 4-Chloro-1-(4-methoxyphenyl)butan-1-one as the starting material, to produce a series of derivatives with enhanced anti-inflammatory activity and reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory potential, recent investigations have highlighted the compound's utility in cancer research. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 4-Chloro-1-(4-methoxyphenyl)butan-1-one exhibit promising antiproliferative activity against several cancer cell lines, including breast and lung cancer. The study identified specific structural modifications that enhance the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a potential therapeutic window for further development.

The pharmacological profile of 4-Chloro-1-(4-methoxyphenyl)butan-1-one has also been explored in the context of neurodegenerative diseases. A 2024 preprint publication on bioRxiv described its derivatives as potent inhibitors of acetylcholinesterase, with potential applications in Alzheimer's disease treatment. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and the enzyme's active site, providing valuable insights for the design of more effective cholinesterase inhibitors.

From a chemical perspective, recent advancements in the synthesis of 4-Chloro-1-(4-methoxyphenyl)butan-1-one have focused on improving yield and sustainability. A green chemistry approach published in ACS Sustainable Chemistry & Engineering demonstrated an eco-friendly synthesis route using microwave-assisted reactions, reducing reaction times from hours to minutes while maintaining high purity (>98%). This development addresses previous challenges associated with the compound's industrial-scale production.

Looking forward, the diverse biological activities exhibited by 4-Chloro-1-(4-methoxyphenyl)butan-1-one and its derivatives position this compound as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its potential in combination therapies and investigating its pharmacokinetic properties to facilitate clinical translation. The compound's versatility and the growing body of research supporting its pharmacological relevance suggest it will remain an important focus in chemical biology and medicinal chemistry research in the coming years.